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Compound of Interest

Compound Name: 2,2-Dimethoxyacetaldehyde

Cat. No.: B046314 Get Quote

This guide provides immediate and essential safety protocols, operational plans, and disposal

procedures for handling 2,2-Dimethoxyacetaldehyde (CAS No. 51673-84-8). The information

is intended for researchers, scientists, and drug development professionals to ensure safe

laboratory practices.

Chemical Overview: 2,2-Dimethoxyacetaldehyde, also known as Glyoxal dimethyl acetal, is a

colorless to pale yellow liquid.[1] It is reactive due to its aldehyde functional group and is used

as an intermediate in organic synthesis.[1] While its toxicological properties have not been

thoroughly investigated, it is classified as a skin sensitizer and may cause respiratory irritation.

[2][3]

Hazard Identification and Personal Protective Equipment
(PPE)
It is imperative to use appropriate personal protective equipment to minimize exposure and

ensure safety. The following table summarizes the recommended PPE for various activities

involving 2,2-Dimethoxyacetaldehyde.
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Activity Eye Protection Hand Protection Body Protection
Respiratory

Protection

Receiving and

Storage

Safety glasses

with side shields

Chemical-

resistant gloves

(e.g., Nitrile)

Laboratory coat

Not generally

required in a

well-ventilated

area

Weighing and

Aliquoting

Chemical splash

goggles or face

shield

Chemical-

resistant gloves

(e.g., Nitrile)

Chemical-

resistant apron

or coveralls over

a laboratory coat

For nuisance

exposures, use a

P95 (US) or P1

(EU EN 143)

particle

respirator. For

higher-level

protection, use

an OV/AG/P99

(US) or ABEK-P2

(EU EN 143)

respirator

cartridges.[2]

Solution

Preparation and

Handling

Chemical splash

goggles and face

shield

Chemical-

resistant gloves

(e.g., Nitrile)

Chemical-

resistant apron

or coveralls over

a laboratory coat

Work in a

certified chemical

fume hood.

Respirator use

as determined by

risk assessment.

Spill Cleanup

Chemical splash

goggles and face

shield

Chemical-

resistant gloves

(e.g., Nitrile)

Chemical-

resistant

coveralls

ABEK

(EN14387)

respirator filter or

equivalent

Quantitative Data Summary
The following table provides a summary of the key quantitative properties of 2,2-
Dimethoxyacetaldehyde for easy reference.
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Property Value Source

Molecular Formula C4H8O3 [1]

Molecular Weight 104.10 g/mol [2]

Appearance Colorless to pale yellow liquid [1]

Boiling Point 100 °C (for 60 wt. % in H2O)

Density
1.15 g/mL at 25 °C (for 60 wt.

% in H2O)

Flash Point 76.1 °C (169.0 °F)

Storage Temperature 2-8°C [4]

Operational Plan: Step-by-Step Handling
Procedures
Adherence to a strict operational plan is crucial for the safe handling of 2,2-
Dimethoxyacetaldehyde.

Receiving and Storage
Upon receipt, visually inspect the container for any signs of damage or leakage.

Verify that the container is properly labeled.

Store the container in a cool, dry, and well-ventilated area, away from incompatible materials.

[5] The recommended storage temperature is between 2-8°C.[4]

Ensure the storage area is clearly marked with the appropriate hazard warnings.

Preparation and Handling
All work with 2,2-Dimethoxyacetaldehyde should be conducted in a certified chemical fume

hood to ensure adequate ventilation.[2]
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Before starting any procedure, ensure that an emergency eyewash station and safety

shower are readily accessible.

Wear the appropriate PPE as outlined in the table above.

When transferring the chemical, do so carefully to avoid splashing. Use a funnel for liquid

transfers into smaller containers.

Keep containers tightly closed when not in use to prevent the release of vapors.[5]

First Aid Measures
In case of exposure, follow these first aid procedures and seek immediate medical attention.[2]

If inhaled: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,

give artificial respiration.[2]

In case of skin contact: Immediately wash the affected area with soap and plenty of water.[2]

Remove contaminated clothing and shoes.

In case of eye contact: Rinse thoroughly with plenty of water for at least 15 minutes, lifting

the upper and lower eyelids.[2]

If swallowed: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Rinse mouth with water.[2]

Disposal Plan
Proper disposal of 2,2-Dimethoxyacetaldehyde and any contaminated materials is essential

to prevent environmental contamination and ensure regulatory compliance.

Waste Collection
Collect all waste containing 2,2-Dimethoxyacetaldehyde in a designated, properly labeled,

and sealed container.

Do not mix this waste with other incompatible waste streams.
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Contaminated materials such as gloves, paper towels, and disposable labware should also

be collected as hazardous waste.

Disposal Method
Dispose of the chemical waste through a licensed professional waste disposal service.[2]

One recommended method of disposal is to burn the material in a chemical incinerator

equipped with an afterburner and scrubber.[2]

Contaminated packaging should be disposed of as unused product.[2]

Do not allow the product to enter drains.[2]

Experimental Workflow
The following diagram illustrates a typical workflow for handling 2,2-Dimethoxyacetaldehyde
in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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